Cas no 101001-73-4 (2,2-dimethylpropyl 2-bromoacetate)

• Product Name: 2,2-dimethylpropyl 2-bromoacetate
• CAS No: 101001-73-4
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 1127514
• PubChem ID: 546341
• Update Time: 2025-10-30

2,2-dimethylpropyl 2-bromoacetate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropyl 2-bromoacetate
• Bromoacetic acid, 2,2-dimethylpropyl ester
• Neopentyl bromoacetate
• ACMC-20m41n
• AC1LC1UD
• Acetic acid, bromo-, 2,2-dimethylpropyl ester
• CTK0D9835
• Bromoacetic acid, 2,2-dimethylpropyl ester; Neopentyl bromoacetate; ACMC-20m41n; AC1LC1UD; neopentyl bromoacetate; Acetic acid, bromo-, 2,2-dimethylpropyl ester; CTK0D9835;
• Neopentyl bromoacetate #
• DTXSID80338095
• YMFWXAPAYFRXMT-UHFFFAOYSA-N
• 101001-73-4
• Acetic acid, 2-bromo-, 2,2-dimethylpropyl ester
• SCHEMBL4958528
• G63619
• Neopentyl 2-bromoacetate

• Inchi： 1S/C7H13BrO2/c1-7(2,3)5-10-6(9)4-8/h4-5H2,1-3H3
• InChI Key： YMFWXAPAYFRXMT-UHFFFAOYSA-N
• SMILES： BrCC(=O)OCC(C)(C)C

Computed Properties

• Exact Mass: 208.00989
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on 2,2-dimethylpropyl 2-bromoacetate

Introduction to 2,2-Dimethylpropyl 2-Bromoacetate (CAS No. 101001-73-4)

2,2-Dimethylpropyl 2-bromoacetate (CAS No. 101001-73-4) is a versatile organic compound with a wide range of applications in chemical and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromoacetate group and a 2,2-dimethylpropyl moiety. The combination of these functional groups endows the molecule with specific chemical properties that make it valuable in various synthetic processes and biological studies.

The chemical formula of 2,2-dimethylpropyl 2-bromoacetate is C₈H₁₅BrO₂. Its molecular weight is approximately 219.10 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water, which can be advantageous in certain synthetic reactions where phase separation is desired.

In the realm of chemical synthesis, 2,2-dimethylpropyl 2-bromoacetate serves as an important building block for the preparation of more complex molecules. The bromoacetate group can undergo nucleophilic substitution reactions, making it useful for introducing functional groups into target molecules. Additionally, the 2,2-dimethylpropyl moiety provides steric hindrance and hydrophobicity, which can influence the reactivity and selectivity of the compound in various reactions.

Recent research has highlighted the potential of 2,2-dimethylpropyl 2-bromoacetate in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing novel antiviral agents. The bromoacetate group was found to enhance the antiviral activity of the resulting compounds by facilitating their entry into viral cells and interfering with viral replication processes.

In another study, researchers at a leading pharmaceutical company investigated the role of 2,2-dimethylpropyl 2-bromoacetate in the synthesis of prodrugs for improved drug delivery. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. The steric hindrance provided by the 2,2-dimethylpropyl group was shown to improve the stability and bioavailability of the prodrugs, thereby enhancing their therapeutic efficacy.

The safety and environmental impact of 2,2-dimethylpropyl 2-bromoacetate have also been studied extensively. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to note that brominated compounds can pose environmental concerns if not disposed of properly. Therefore, researchers and industrial users are encouraged to adhere to best practices for waste management and disposal.

In conclusion, 2,2-dimethylpropyl 2-bromoacetate (CAS No. 101001-73-4) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique chemical properties make it an essential building block for synthesizing complex molecules and developing new therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.